Cas no 14668-39-4 (3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester)

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester structure
14668-39-4 structure
Product Name:3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
CAS No:14668-39-4
MF:C9H14O4
MW:186.205063343048
CID:185880
PubChem ID:278358
Update Time:2025-04-19

3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
    • 14668-39-4
    • NSC-127890
    • NSC127890
    • Inchi: 1S/C9H14O4/c1-4-12-7(10)6-5-9(2,3)13-8(6)11/h6H,4-5H2,1-3H3
    • InChI Key: ZBLCRMTYDQGIOK-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)OCC)CC1(C)C)=O

Computed Properties

  • Exact Mass: 186.08922
  • Monoisotopic Mass: 186.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 279.8°C at 760 mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.446
  • PSA: 52.6
  • LogP: 0.89120
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